Cas no 946248-84-6 (4-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine)

• Product Name: 4-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine
• CAS No: 946248-84-6
• MF: C₂₄H₂₆N₄O₄
• MW: 434.487645626068
• CID: 6432794
• PubChem ID: 42473424
• Update Time: 2025-05-19

4-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine
• (3,5-dimethoxyphenyl)-[4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl]methanone
• AKOS024648330
• 4-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-2-methyl-6-phenoxypyrimidine
• (3,5-dimethoxyphenyl)(4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl)methanone
• 946248-84-6
• F2442-0277
• Methanone, (3,5-dimethoxyphenyl)[4-(2-methyl-6-phenoxy-4-pyrimidinyl)-1-piperazinyl]-

• Inchi： 1S/C24H26N4O4/c1-17-25-22(16-23(26-17)32-19-7-5-4-6-8-19)27-9-11-28(12-10-27)24(29)18-13-20(30-2)15-21(14-18)31-3/h4-8,13-16H,9-12H2,1-3H3
• InChI Key： JYXNWVCGXOCCGK-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC(OC)=C1)(N1CCN(C2C=C(OC3=CC=CC=C3)N=C(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 434.19540532g/mol
• Monoisotopic Mass: 434.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine

4-4-(3,5-Dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine: A Comprehensive Overview

The compound with CAS No. 946248-84-6, known as 4-4-(3,5-Dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which includes a piperazine ring, a pyrimidine core, and substituents such as 3,5-dimethoxybenzoyl and phenoxypyrimidine groups. These structural features contribute to its potential biological activity and make it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer and antiviral agents. The presence of a piperazine moiety in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets. Piperazine derivatives are known for their role in modulating enzyme activity and receptor binding, making them valuable components in the design of bioactive molecules.

The 3,5-dimethoxybenzoyl group attached to the piperazine ring introduces additional electronic and steric effects. Methoxy groups are known to enhance solubility and stability of organic compounds, which are critical factors in drug design. Furthermore, the phenoxypyrimidine component suggests potential interactions with nucleic acids or other biomolecules, which could be leveraged in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one. Molecular docking studies have shown that 4-(3,5-dimethoxybenzoyl)piperazin-1-yl substituents can bind effectively to various protein targets, including kinases and proteases. This binding affinity underscores the potential of this compound as a lead molecule for drug development.

In terms of synthesis, the construction of this compound involves multi-step organic reactions. The incorporation of the pyrimidine core typically requires nucleophilic substitution or condensation reactions, while the attachment of the piperazine and phenoxypyrimidine groups demands precise control over reaction conditions to ensure selectivity and yield. The synthesis process also highlights the importance of protecting groups and purification techniques in obtaining high-quality compounds for biological testing.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting cancer cells. Its ability to inhibit key enzymes involved in cell proliferation suggests potential applications in oncology. Additionally, its structural similarity to known antiviral agents raises questions about its efficacy against viral targets, an area that warrants further investigation.

One area where this compound stands out is its potential for modulating cellular signaling pathways. The presence of multiple functional groups allows for diverse interactions with cellular components, making it a versatile candidate for studying pathway modulation. Recent research has emphasized the role of such molecules in epigenetic regulation and immune response modulation, further expanding its therapeutic potential.

In conclusion, 4-(3,5-Dimethoxybenzoyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine (CAS No. 946248-84-6) represents a significant advancement in medicinal chemistry. Its unique structure combines elements that enhance bioactivity and stability, positioning it as a promising candidate for drug development. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic strategies across various disease areas.